Cas no 30339-39-0 (1,3,5-Triazin-2-amine,N-phenyl-4,6-bis(tribromomethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,N-phenyl-4,6-bis(tribromomethyl)-
• CAS No: 30339-39-0
• MF: C₁₁H₆Br₆N₄
• MW: 673.61613702774
• CID: 305779
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,N-phenyl-4,6-bis(tribromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,N-phenyl-4,6-bis(tribromomethyl)-
• 1,3,5-Triazin-2-amine, N-phenyl-4,6-bis(tribromomethyl)-

• Inchi： 1S/C11H6Br6N4/c12-10(13,14)7-19-8(11(15,16)17)21-9(20-7)18-6-4-2-1-3-5-6/h1-5H,(H,18,19,20,21)
• InChI Key： WPYIIPNIMNYGHO-UHFFFAOYSA-N
• SMILES： N1=C(C(Br)(Br)Br)N=C(C(Br)(Br)Br)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 667.56918
• Monoisotopic Mass: 667.569272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 2.709
• Boiling Point: 519.5°C at 760 mmHg
• Flash Point: 268°C
• Refractive Index: 1.789
• PSA: 50.7
• pka: 1.03±0.10(Predicted)